Cas no 21058-61-7 (Pregna-4,16-diene-3,20-dione,dioxime (8CI))

• Product Name: Pregna-4,16-diene-3,20-dione,dioxime (8CI)
• CAS No: 21058-61-7
• MF: C₂₁H₃₀N₂O₂
• MW: 342.475105762482
• CID: 290438
• PubChem ID: 9562542
• Update Time: 2025-04-19

Pregna-4,16-diene-3,20-dione,dioxime (8CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-4,16-diene-3,20-dione,dioxime (8CI)
• (NE)-N-[1-[(3E)-3-hydroxyimino-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthren-17-yl]ethylidene]hydroxylamine
• 3.20-Bis-oximino-pregnadien-(4.16)
• NSC137000
• 21058-61-7
• NSC-137000
• DTXSID20430305

• Inchi： 1S/C21H30N2O2/c1-13(22-24)17-6-7-18-16-5-4-14-12-15(23-25)8-10-20(14,2)19(16)9-11-21(17,18)3/h6,12,16,18-19,24-25H,4-5,7-11H2,1-3H3/b22-13+,23-15+
• InChI Key： OPAHCSPUBJCNQI-JWIKZEKMSA-N
• SMILES： O/N=C(\C)/C1=CCC2C1(C)CCC1C3(C)CC/C(/C=C3CCC12)=N\O

Computed Properties

• Exact Mass: 342.2309
• Monoisotopic Mass: 342.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4.4
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 526.5°Cat760mmHg
• Flash Point: 353.6°C
• Refractive Index: 1.646
• PSA: 65.18
• LogP: 5.16580